2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H10ClF3O3/c1-22-13-5-3-8(6-11(13)15(17,18)19)9-2-4-10(14(20)21)12(16)7-9/h2-7H,1H3,(H,20,21)
• InChI Key: DNCKXPSYPUAJBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)C(F)(F)F
• Molecular Formula: C15H10ClF3O3
• DSSTOX Substance ID: DTXSID10692172
• Molecular Weight: 330.68 g/mol
• CAS RN: 1261937-46-5

Description

2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% (2C4M3TPBA95) is an organic compound that has been studied for its potential applications in the field of scientific research. This compound is an important intermediate in the synthesis of several pharmaceutical and industrial products. It is also used as a reagent for the preparation of heterocyclic compounds. The purpose of

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to be involved in the formation of a variety of organic compounds, including polymers, dyes, and pharmaceuticals. It is also thought to be involved in the formation of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% are not yet fully understood. However, it is believed to be involved in the formation of a variety of organic compounds, including polymers, dyes, and pharmaceuticals. It is also thought to be involved in the formation of heterocyclic compounds.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One of the advantages is that it is relatively easy to synthesize and can be used in a variety of reactions. It is also a relatively inexpensive reagent and is widely available. However, it is important to note that the reaction is sensitive to moisture and must be handled carefully. Additionally, the reaction produces a large amount of by-products, which must be removed before use.

Future Directions

The potential applications of 2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% are vast and there are a number of future directions that can be explored. One potential direction is to investigate its use in the synthesis of polymers and dyes. Additionally, further research into its use as an intermediate in the synthesis of pharmaceuticals and industrial products is warranted. Finally, further research into its mechanism of action and biochemical and physiological effects could lead to a better understanding of its potential applications.

Synthesis Methods

2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is synthesized from 4-methoxy-3-trifluoromethylphenol and chloroacetic acid. The reaction proceeds via a Friedel-Crafts acylation reaction, which involves the reaction of an aromatic ring with an acid chloride in the presence of an aluminum chloride catalyst. The reaction is carried out in an aqueous medium and yields a 95% pure product.

Scientific Research Applications

2-Chloro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% has been studied for its potential applications in the field of scientific research. It has been used as a reagent for the preparation of heterocyclic compounds and as an intermediate in the synthesis of several pharmaceutical and industrial products. It has also been used in the synthesis of a variety of organic compounds, including polymers, dyes, and pharmaceuticals.